Cas no 2374758-11-7 (Tert-Butyl 4-(((5-bromo-4-methylpyridin-2-yl)oxy)methyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(((5-bromo-4-methylpyridin-2-yl)oxy)methyl)piperidine-1-carboxylate
• CAS No: 2374758-11-7
• MF: C₁₇H₂₅BrN₂O₃
• MW: 385.296004056931
• MDL: MFCD32067241
• CID: 4782884
• Update Time: 2025-06-26

Tert-Butyl 4-(((5-bromo-4-methylpyridin-2-yl)oxy)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(((5-bromo-4-methylpyridin-2-yl)oxy)methyl)piperidine-1-carboxylate
• Tert-Butyl 4-(((5-bromo-4-methylpyridin-2-yl)oxy)methyl)piperidine-1-carboxylate

• MDL： MFCD32067241
• Inchi： 1S/C17H25BrN2O3/c1-12-9-15(19-10-14(12)18)22-11-13-5-7-20(8-6-13)16(21)23-17(2,3)4/h9-10,13H,5-8,11H2,1-4H3
• InChI Key： YZGWFNAVSKDNJU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)OCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• XLogP3: 3.8
• Topological Polar Surface Area: 51.7

Additional information on Tert-Butyl 4-(((5-bromo-4-methylpyridin-2-yl)oxy)methyl)piperidine-1-carboxylate

Tert-Butyl 4-(((5-Bromo-4-Methylpyridin-2-Yl)Oxy)Methyl)Piperidine-1-Carboxylate: A Comprehensive Overview

Tert-butyl 4-(((5-bromo-4-methylpyridin-2-yl)oxy)methyl)piperidine-1-carboxylate, also known by its CAS number 2374758-11-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug design and material science. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

The molecular structure of tert-butyl 4-(((5-bromo-4-methylpyridin-2-yl)oxy)methyl)piperidine-1-carboxylate comprises a piperidine ring substituted with a tert-butyl group at the 1-position and a hydroxymethyl group attached to a bromomethylpyridine moiety at the 4-position. This configuration imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed it as a key intermediate in the construction of complex heterocyclic frameworks. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyrrolidine derivatives with potent anti-inflammatory activity. The compound's ability to undergo nucleophilic substitution reactions has further expanded its applicability in organic synthesis.

In terms of physical properties, tert-butyl 4... exhibits a high degree of stability under standard laboratory conditions. Its solubility profile makes it suitable for use in both polar and non-polar solvents, facilitating its application in diverse chemical processes. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly reaction conditions, such as microwave-assisted synthesis and enzymatic catalysis.

The pharmacological potential of this compound has been a focal point of recent research. Preclinical studies have shown that derivatives of tert-butyl 4... exhibit significant activity against various bacterial strains, including multi-drug resistant pathogens. This has sparked interest in its potential as a lead compound for antibiotic development. Additionally, studies have investigated its role as an inhibitor of key enzymes involved in viral replication, offering new avenues for antiviral therapy.

The synthesis of tert-butyl 4... typically involves multi-step processes that incorporate advanced organic chemistry techniques. A common approach involves the alkylation of piperidine derivatives followed by functionalization with bromomethylpyridine groups. The optimization of these reaction conditions has been extensively studied to enhance yield and purity, ensuring scalability for industrial applications.

In conclusion, tert-butyl 4..., with its CAS number 2374758..., stands as a pivotal molecule in contemporary chemical research. Its structural complexity and functional diversity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific innovation.